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Compound of Interest

Compound Name: Acid Red 213

Cat. No.: B1171888 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for laboratory professionals working with Acid Red 213. Adherence to these protocols is

essential for ensuring personal safety and proper environmental stewardship.

Operational Plan: From Receipt to Use
Proper handling of Acid Red 213 is paramount to minimize exposure and prevent

contamination. The following step-by-step procedures should be followed:

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store Acid Red 213 in a cool, dry, and well-ventilated area away from direct sunlight and

incompatible materials.[1]

Keep the container tightly sealed when not in use.[1]

2. Engineering Controls:

All handling of Acid Red 213 powder should be conducted in a designated chemical fume

hood to control airborne dust.[1]

Ensure a safety shower and eyewash station are readily accessible and in good working

order.[1]
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3. Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles are mandatory to protect against dust

particles.[1][2]

Skin Protection: Wear nitrile or butyl rubber gloves and a lab coat or apron to prevent skin

contact.[1][2]

Respiratory Protection: An approved respirator is necessary when handling the powder,

especially outside of a fume hood, to prevent inhalation of dust.[1]

4. Weighing and Solution Preparation:

To minimize dust generation, cover the work surface with damp paper towels to trap any

loose particles.

Dispense the powder carefully and avoid creating dust clouds.

When preparing solutions, slowly add the powder to the solvent to prevent splashing.

5. Spill Response:

In the event of a spill, immediately alert others in the vicinity.

Wearing appropriate PPE, carefully sweep or vacuum up the spilled powder, avoiding dust

generation.[1]

Place the collected material into a sealed container for proper disposal.[1]

Clean the spill area thoroughly with soap and water.

Quantitative Data Summary
Specific occupational exposure limits (OELs) and acute toxicity data (e.g., LD50) for Acid Red
213 are not readily available in public databases. However, as an acid dye and an azo

compound, it should be handled with care, assuming potential for irritation and sensitization.

General hazards associated with acid dyes include skin, eye, and respiratory irritation.[1]
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Parameter Value Source

Chemical Formula C₁₆H₁₃N₃O₄S [1]

Molecular Weight 343.36 g/mol [1]

Appearance Red powder [1]

Hazards

Harmful if swallowed. May

cause eye, skin, and

respiratory tract irritation.

Possible risks of irreversible

effects.

[1]

Disposal Plan: Responsible Waste Management
Proper disposal of Acid Red 213 and its associated waste is critical to prevent environmental

contamination.

1. Waste Segregation:

All solid waste contaminated with Acid Red 213 (e.g., weigh boats, contaminated paper

towels, used PPE) should be collected in a designated, labeled hazardous waste container.

Aqueous solutions containing Acid Red 213 should be collected in a separate, labeled

hazardous waste container. Do not pour concentrated solutions down the drain.

2. Disposal Procedure:

All waste containing Acid Red 213 must be disposed of as chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on waste pickup and disposal procedures. Chemical waste generators are

responsible for correctly classifying and disposing of hazardous materials.

Visual Workflow for Handling Acid Red 213
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Workflow for Safe Handling of Acid Red 213

Preparation

Handling

Cleanup & Disposal

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

2. Prepare Workspace
(Fume Hood, Damp Paper Towels)

3. Weigh Acid Red 213 Powder

4. Prepare Solution

5. Conduct Experiment

6. Segregate Solid & Liquid Waste

7. Clean Workspace

8. Dispose of Waste via EHS

9. Doff and Dispose of PPE

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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